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Octyl Orlistat Octyl Orlistat
Brand Name: Vulcanchem
CAS No.: 1243011-56-4
VCID: VC0134518
InChI: InChI=1S/C31H57NO5/c1-5-7-9-11-13-14-15-16-18-20-26(36-31(35)28(32-24-33)22-25(3)4)23-29-27(30(34)37-29)21-19-17-12-10-8-6-2/h24-29H,5-23H2,1-4H3,(H,32,33)/t26-,27-,28-,29-/m0/s1
SMILES: CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCCCC)OC(=O)C(CC(C)C)NC=O
Molecular Formula: C31H57NO5
Molecular Weight: 523.799

Octyl Orlistat

CAS No.: 1243011-56-4

Reference Standards

VCID: VC0134518

Molecular Formula: C31H57NO5

Molecular Weight: 523.799

Octyl Orlistat - 1243011-56-4

CAS No. 1243011-56-4
Product Name Octyl Orlistat
Molecular Formula C31H57NO5
Molecular Weight 523.799
IUPAC Name [(2S)-1-[(2S,3S)-3-octyl-4-oxooxetan-2-yl]tridecan-2-yl] (2S)-2-formamido-4-methylpentanoate
Standard InChI InChI=1S/C31H57NO5/c1-5-7-9-11-13-14-15-16-18-20-26(36-31(35)28(32-24-33)22-25(3)4)23-29-27(30(34)37-29)21-19-17-12-10-8-6-2/h24-29H,5-23H2,1-4H3,(H,32,33)/t26-,27-,28-,29-/m0/s1
Standard InChIKey QYVBRBCSILZWFP-DZUOILHNSA-N
SMILES CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCCCC)OC(=O)C(CC(C)C)NC=O
Synonyms N-Formyl-L-leucine (1S)-1-[[(2S,3S)-3-Octyl-4-oxo-2-oxetanyl]methyl]dodecyl Ester;
PubChem Compound 71751295
Last Modified Nov 11 2021
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